Cas no 2137845-46-4 (Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate)

• Product Name: Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate
• CAS No: 2137845-46-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6414919
• PubChem ID: 165458280
• Update Time: 2025-06-08

Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2137845-46-4
• EN300-743688
• ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate
• Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate

• Inchi： 1S/C12H14N2O2/c1-3-16-12(15)7-5-9-4-6-11(14-2)10(13)8-9/h4,6,8,14H,3,13H2,1-2H3
• InChI Key： RXYKGRIMSDUMQW-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC(=C(C=1)N)NC)=O)CC

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate

Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate (CAS No. 2137845-46-4): An Overview of Its Structure, Properties, and Applications

Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate (CAS No. 2137845-46-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethyl ester group, a propargyl moiety, and a substituted aniline ring. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate consists of a propargyl chain attached to a phenyl ring, which is further substituted with an amino group and a methylamino group. The presence of these functional groups imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for various applications in drug discovery and development.

Recent research studies have highlighted the potential of Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate in several therapeutic areas. One notable application is its use as a lead compound in the development of new anti-inflammatory agents. The compound has shown promising results in preclinical studies, demonstrating significant anti-inflammatory activity in both in vitro and in vivo models. This activity is attributed to its ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway.

In addition to its anti-inflammatory properties, Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate has also been investigated for its potential as an antioxidant agent. Oxidative stress is a common underlying factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can effectively scavenge free radicals and reduce oxidative damage, making it a promising candidate for the treatment of oxidative stress-related conditions.

The synthesis of Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate involves several well-established chemical reactions. One common approach is the coupling of 3-amino-4-methylaminobenzaldehyde with propargyl alcohol, followed by esterification with ethanol in the presence of an acid catalyst. This method yields high purity and good yields, making it suitable for large-scale production.

The physical properties of Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate include a molecular weight of approximately 259.3 g/mol and a melting point ranging from 100°C to 105°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and formulate for various applications.

In terms of safety, Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be used with caution to avoid skin contact and inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling.

The pharmacological profile of Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate has been extensively studied using various biological assays. In cell-based assays, it has demonstrated potent cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Beyond its therapeutic applications, Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate has also found use as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical transformations, making it a valuable intermediate in organic synthesis.

In conclusion, Ethyl 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoate (CAS No. 2137845-46-4) is a multifaceted compound with significant potential in both research and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in various fields, including medicinal chemistry, pharmaceutical science, and materials science.